(5-bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone
Overview
Description
5-bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone (also known as 5-BrMPIP-L6-S) is a novel organosulfur compound with a wide range of applications in scientific research. It is a highly reactive compound and has been used as a reagent in various chemical syntheses. In addition, 5-BrMPIP-L6-S has been used as a model compound in numerous studies to investigate the structure-activity relationships of various organosulfur compounds.
Scientific Research Applications
5-BrMPIP-L6-S has been used in various scientific research applications. It has been used as a model compound for the study of organosulfur compounds, as it is highly reactive and exhibits a wide range of biological activities. 5-BrMPIP-L6-S has been used in the synthesis of various organosulfur compounds and has been used as a reagent in the synthesis of other sulfur-containing compounds. Additionally, 5-BrMPIP-L6-S has been used in the study of the structure-activity relationships of organosulfur compounds, as well as in the study of the biological activities of organosulfur compounds.
Mechanism of Action
The mechanism of action of 5-BrMPIP-L6-S is not yet fully understood. However, it is thought that the compound reacts with proteins, enzymes, and other macromolecules in the body, resulting in a variety of biochemical and physiological effects. The exact mechanism of action is still being studied and is not yet fully understood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-BrMPIP-L6-S are not yet fully understood. However, it has been demonstrated to have a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer activities. Additionally, 5-BrMPIP-L6-S has been shown to inhibit the growth of various cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
The advantages of using 5-BrMPIP-L6-S in laboratory experiments include its high reactivity and its ability to be used as a model compound for the study of organosulfur compounds. Additionally, 5-BrMPIP-L6-S is relatively easy to synthesize and can be produced in large quantities. The main limitation of using 5-BrMPIP-L6-S in laboratory experiments is that its mechanism of action is not yet fully understood.
Future Directions
The potential future directions for 5-BrMPIP-L6-S include further study of its mechanism of action, its potential applications in drug discovery, and its potential use as a reagent in various chemical syntheses. Additionally, further studies could be conducted to investigate the structure-activity relationships of organosulfur compounds and to explore the potential therapeutic applications of 5-BrMPIP-L6-S. Finally, further studies could be conducted to investigate the biochemical and physiological effects of 5-BrMPIP-L6-S in various animal models.
Synthesis Methods
5-BrMPIP-L6-S can be synthesized through a process known as the Vilsmeier-Haack reaction. This reaction involves the reaction of a phenyl halide, such as 5-bromo-2-methoxyphenyl chloride, with dimethylformamide (DMF) and phosphorus oxychloride (POCl3). The reaction is carried out at elevated temperatures and results in the formation of 5-BrMPIP-L6-S. The reaction has been optimized to yield a high-purity product and can be scaled up to produce larger quantities of 5-BrMPIP-L6-S.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone involves the reaction of 5-bromo-2-methoxyaniline with propyl isothiocyanate to form the corresponding thiourea. This thiourea is then reacted with chloroacetyl chloride to form the desired compound.", "Starting Materials": [ "5-bromo-2-methoxyaniline", "propyl isothiocyanate", "chloroacetyl chloride" ], "Reaction": [ "Step 1: 5-bromo-2-methoxyaniline is reacted with propyl isothiocyanate in the presence of a suitable solvent and base to form the corresponding thiourea.", "Step 2: The thiourea is then reacted with chloroacetyl chloride in the presence of a suitable solvent and base to form (5-bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone." ] } | |
CAS RN |
2758001-44-2 |
Product Name |
(5-bromo-2-methoxyphenyl)(imino)propyl-lambda6-sulfanone |
Molecular Formula |
C10H14BrNO2S |
Molecular Weight |
292.2 |
Purity |
95 |
Origin of Product |
United States |
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